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Compound of Interest

Compound Name: 4-Aminobenzo-12-crown-4

Cat. No.: B3038174

For researchers, scientists, and drug development professionals seeking to procure and utilize
4-Aminobenzo-12-crown-4, this technical guide provides a detailed overview of commercial
suppliers, synthesis methodologies, and quality control protocols. This information is crucial for
ensuring the procurement of high-purity material and its effective application in research and

development.

Commercial Availability

4-Aminobenzo-12-crown-4 (CAS No. 78554-68-4) is available from a number of specialized
chemical suppliers. While pricing is often available only upon request, the following table
summarizes key information for several known vendors to aid in sourcing this compound.
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. . Additional
Supplier CAS Number Purity .
Information
- Product catalog
Benchchem 78554-68-4 Not specified
number: B3038174.[1]
] -~ Product code:
Biosynth 78554-68-4 Not specified
DDA55468.[2]
Product catalog
ChemScene 78554-68-4 >98% number: CS-M2688.
[3]
- Product catalog
MedChemExpress 78554-68-4 Not specified
number: HY-78334.
Distributed for
Sigma-Aldrich 78554-68-4 95% Synthonix

Corporation.

Synthesis of 4-Aminobenzo-12-crown-4

The most common and established synthetic route to 4-Aminobenzo-12-crown-4 is a two-step
process commencing with the commercially available benzo-12-crown-4.[1] This process
involves an electrophilic aromatic substitution followed by a reduction.
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A two-step synthesis of 4-Aminobenzo-12-crown-4.

Experimental Protocols

Step 1: Synthesis of 4-Nitrobenzo-12-crown-4 (Nitration)

A detailed, citable experimental protocol for the nitration of benzo-12-crown-4 is not readily
available in the public domain. However, a general procedure for the nitration of an aromatic
compound, methyl benzoate, can be adapted. This reaction typically involves the careful
addition of the starting material to a mixture of concentrated nitric acid and sulfuric acid at a
controlled temperature, often 0-10 °C, to manage the exothermic nature of the reaction.

e General Procedure:

o A mixture of concentrated sulfuric acid and concentrated nitric acid is prepared and cooled

in an ice bath.
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o Benzo-12-crown-4 is added portion-wise to the cooled nitrating mixture with constant
stirring.

o After the addition is complete, the reaction mixture is stirred for a specified time, allowing it
to slowly warm to room temperature.

o The reaction is quenched by pouring it over ice, leading to the precipitation of the crude 4-
Nitrobenzo-12-crown-4.

o The crude product is collected by filtration, washed with water until the filtrate is neutral,
and then dried.

o Purification is typically achieved by recrystallization from a suitable solvent, such as
ethanol.

Step 2: Synthesis of 4-Aminobenzo-12-crown-4 (Reduction)

The reduction of the nitro group to an amine is a standard transformation in organic synthesis.
A common method for this is catalytic hydrogenation.

e General Procedure:

o 4-Nitrobenzo-12-crown-4 is dissolved in a suitable solvent, such as ethanol or ethyl
acetate.

o A catalytic amount of palladium on activated carbon (Pd/C) is added to the solution.

o The mixture is subjected to a hydrogen atmosphere (typically using a balloon or a Parr
hydrogenator) and stirred vigorously.

o The reaction progress is monitored by a suitable technique, such as thin-layer
chromatography (TLC).

o Upon completion, the catalyst is removed by filtration through a pad of celite.

o The solvent is removed from the filtrate under reduced pressure to yield the crude 4-
Aminobenzo-12-crown-4.
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o The product can be further purified by recrystallization or column chromatography.

Quality Control and Characterization

To ensure the identity and purity of 4-Aminobenzo-12-crown-4, a series of analytical
techniques should be employed. A typical quality control workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3038174#commercial-suppliers-of-4-aminobenzo-12-
crown-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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